Piperidin-1-yl-(2-thiophen-2-yl-1,3-thiazol-4-yl)methanone

• IUPAC Name: piperidin-1-yl-(2-thiophen-2-yl-1,3-thiazol-4-yl)methanone
• InChI: InChI=1S/C13H14N2OS2/c16-13(15-6-2-1-3-7-15)10-9-18-12(14-10)11-5-4-8-17-11/h4-5,8-9H,1-3,6-7H2
• InChI Key: MIIOQHHJYZOFRY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CSC(=N2)C3=CC=CS3
• Molecular Formula: C13H14N2OS2
• Molecular Weight: 278.4 g/mol

Description

Piperidin-1-yl-(2-thiophen-2-yl-1,3-thiazol-4-yl)methanone, also known as PTM, is a novel chemical compound that has shown promising results in scientific research.

Mechanism of Action

Piperidin-1-yl-(2-thiophen-2-yl-1,3-thiazol-4-yl)methanone exerts its biological effects through the inhibition of various signaling pathways, including the PI3K/Akt, NF-κB, and MAPK pathways. It also modulates the expression of various genes involved in cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
Piperidin-1-yl-(2-thiophen-2-yl-1,3-thiazol-4-yl)methanone has been shown to have a wide range of biochemical and physiological effects. It can induce cell cycle arrest and apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation in animal models of inflammatory diseases. Piperidin-1-yl-(2-thiophen-2-yl-1,3-thiazol-4-yl)methanone also has neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

Piperidin-1-yl-(2-thiophen-2-yl-1,3-thiazol-4-yl)methanone has several advantages for use in lab experiments. It is easy to synthesize, has low toxicity, and can be easily modified to improve its biological activity. However, Piperidin-1-yl-(2-thiophen-2-yl-1,3-thiazol-4-yl)methanone also has some limitations, including its poor solubility in water and its relatively short half-life in vivo.

Future Directions

There are several future directions for research on Piperidin-1-yl-(2-thiophen-2-yl-1,3-thiazol-4-yl)methanone. One area of interest is the development of Piperidin-1-yl-(2-thiophen-2-yl-1,3-thiazol-4-yl)methanone-based drugs for the treatment of cancer, inflammatory diseases, and neurodegenerative disorders. Another area of research is the identification of new targets and signaling pathways that can be modulated by Piperidin-1-yl-(2-thiophen-2-yl-1,3-thiazol-4-yl)methanone. Additionally, the development of new synthetic methods for Piperidin-1-yl-(2-thiophen-2-yl-1,3-thiazol-4-yl)methanone and its analogs could lead to the discovery of more potent and selective compounds.

Synthesis Methods

Piperidin-1-yl-(2-thiophen-2-yl-1,3-thiazol-4-yl)methanone can be synthesized using a simple and efficient method that involves the condensation of 2-thiophen-2-yl-1,3-thiazol-4-ylamine with piperidin-4-one in the presence of acetic acid. The resulting product is Piperidin-1-yl-(2-thiophen-2-yl-1,3-thiazol-4-yl)methanone, which can be purified using column chromatography.

Scientific Research Applications

Piperidin-1-yl-(2-thiophen-2-yl-1,3-thiazol-4-yl)methanone has been extensively studied in scientific research due to its potential therapeutic applications. It has been shown to possess antitumor, antimicrobial, and anti-inflammatory properties. Piperidin-1-yl-(2-thiophen-2-yl-1,3-thiazol-4-yl)methanone has also been found to inhibit the growth of cancer cells and induce apoptosis in a dose-dependent manner.